Cas no 22943-93-7 (1-Chloro-4-(4-isothiocyanatophenoxy)benzene)
22943-93-7 structure
Product Name:1-Chloro-4-(4-isothiocyanatophenoxy)benzene
CAS No:22943-93-7
MF:C13H8ClNOS
MW:261.726720809937
CID:2836834
PubChem ID:18537315
Update Time:2025-04-21
1-Chloro-4-(4-isothiocyanatophenoxy)benzene Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-chlorophenoxy)-phenylisothiocyanate
- NLAYRKIDNWMFAH-UHFFFAOYSA-N
- DTXSID70594906
- 22943-93-7
- SCHEMBL3542096
- 1-Chloro-4-(4-isothiocyanatophenoxy)benzene
-
- Inchi: 1S/C13H8ClNOS/c14-10-1-5-12(6-2-10)16-13-7-3-11(4-8-13)15-9-17/h1-8H
- InChI Key: NLAYRKIDNWMFAH-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)OC1C=CC(=CC=1)N=C=S
Computed Properties
- Exact Mass: 261.0015127Da
- Monoisotopic Mass: 261.0015127Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 53.7Ų
1-Chloro-4-(4-isothiocyanatophenoxy)benzene Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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